molecular formula C23H27N7O4S B10966074 3-({5-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-(3,5-dimethylphenyl)pyrrolidine-2,5-dione

3-({5-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-(3,5-dimethylphenyl)pyrrolidine-2,5-dione

Cat. No.: B10966074
M. Wt: 497.6 g/mol
InChI Key: MWRMOOQFBONWLI-UHFFFAOYSA-N
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Description

The compound “3-({5-[2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3,5-DIMETHYLPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE” is a complex organic molecule that features multiple functional groups, including pyrazole, triazole, and pyrrole rings. These types of compounds are often of interest in medicinal chemistry and materials science due to their potential biological activities and unique chemical properties.

Properties

Molecular Formula

C23H27N7O4S

Molecular Weight

497.6 g/mol

IUPAC Name

3-[[5-[2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(3,5-dimethylphenyl)pyrrolidine-2,5-dione

InChI

InChI=1S/C23H27N7O4S/c1-6-27-19(7-8-28-16(5)21(30(33)34)15(4)26-28)24-25-23(27)35-18-12-20(31)29(22(18)32)17-10-13(2)9-14(3)11-17/h9-11,18H,6-8,12H2,1-5H3

InChI Key

MWRMOOQFBONWLI-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=NN=C1SC2CC(=O)N(C2=O)C3=CC(=CC(=C3)C)C)CCN4C(=C(C(=N4)C)[N+](=O)[O-])C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex molecule typically involves multiple steps, each designed to construct a specific part of the molecule. Common synthetic routes might include:

    Formation of the Pyrazole Ring: This could involve the reaction of a hydrazine derivative with a diketone.

    Construction of the Triazole Ring: This might be achieved through a cyclization reaction involving an azide and an alkyne.

    Assembly of the Pyrrole Ring: This could involve a Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or an amine.

Industrial Production Methods

Industrial production of such compounds would require optimization of each synthetic step to maximize yield and purity while minimizing cost and environmental impact. This might involve the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The nitro group in the pyrazole ring could undergo reduction to form an amine.

    Reduction: The compound could be reduced under hydrogenation conditions to remove the nitro group.

    Substitution: The aromatic rings could undergo electrophilic substitution reactions.

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate, chromium trioxide.

    Reducing Agents: Hydrogen gas with a palladium catalyst, lithium aluminum hydride.

    Substitution Reagents: Halogens, nitrating agents.

Major Products

The major products would depend on the specific reactions and conditions used. For example, reduction of the nitro group would yield an amine, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Chemistry

    Catalysis: The compound could serve as a ligand in transition metal catalysis.

    Materials Science: Its unique structure might make it useful in the development of new materials with specific electronic or optical properties.

Biology

    Drug Development: The compound could be investigated for its potential as a pharmaceutical agent, particularly if it exhibits biological activity such as enzyme inhibition or receptor binding.

Medicine

    Therapeutic Agents: If the compound shows biological activity, it could be developed into a therapeutic agent for treating diseases.

Industry

    Chemical Industry: The compound could be used as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme, preventing substrate binding and subsequent catalysis. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Similar Compounds

    3,5-Dimethyl-4-nitropyrazole: Shares the pyrazole ring with a nitro group.

    1,2,4-Triazole Derivatives: Compounds with similar triazole rings.

    Pyrrole Derivatives: Compounds with similar pyrrole rings.

Uniqueness

The uniqueness of the compound lies in its combination of multiple functional groups and rings, which could confer unique chemical and biological properties not found in simpler molecules.

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